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Compound of Interest

Compound Name: Logmalicid B

Cat. No.: B15612086

Logmalicid B: A Technical Guide for
Researchers

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Logmalicid B, an iridoid glycoside with
potential therapeutic applications, particularly in the context of diabetic nephropathy. This
document is intended for researchers, scientists, and drug development professionals, offering
a centralized resource for its chemical identity, experimental data, and methodologies.

Chemical Identity

Logmalicid B is a naturally occurring compound isolated from the fruits of Cornus officinalis.
Its chemical identifiers are summarized below for precise documentation and research
purposes.
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Identifier

Value

Source

CAS Number

1638895-74-5

Ma W, et al. (2014)

Molecular Formula

C21H30014

Ma W, et al. (2014)

Molecular Weight

506.45 g/mol

Ma W, et al. (2014)

IUPAC Name

(1'R,2S,3R,4S,5R,6'R,7'S,8'S)-
2-(hydroxymethyl)-6-((1',7',8'-
trihydroxy-4'-
(methoxycarbonyl)-2',6'-
dioxabicyclo[3.3.0]octan-3'-
yl)oxy)tetrahydro-2H-pyran-
3,4,5-triol

Ma W, et al. (2014)

SMILES

COC(=0)C1C(OC2C(CO)OC(
OC3C(C(C4C30)0)0)C(0)C2
0)C4(0)01

Ma W, et al. (2014)

InChl

InChl=1S/C21H30014/c1-28-
15(26)10-19(32-17-
14(25)13(24)12(23)9(6-22)30-
17)20(34-10)21(27,35-
20)11(31-16-5-3-4-8(16)2)7-
29-18(17)33-21/h3-5,7-14,16-
18,22-25,27H,6H2,1-
2H3/t7-,8+,9-,10+,11+,12+,13-,
14+,16-,17-,18?,19?,20?,217/
ml/sl

Ma W, et al. (2014)

InChlKey

Not available in the source.

Experimental Protocols

The following section details the key experimental methodologies as described in the primary
literature for the isolation and evaluation of Logmalicid B.

Isolation and Purification
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Logmalicid B was isolated from the dried fruits of Cornus officinalis. The general workflow for
its extraction and purification is as follows:

[Dned Comus officinalis wn;j—»[sxnacuon with 70% aoH)—»E:ammn with EtOAC and n-EuDHH RRRRR c j—»(smca GelC j—»[ons cmomamgrapnyj—>E=repavauve HPLC Logmalicid B

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Logmalicid B.

The structure of Logmalicid B was elucidated using spectroscopic methods, including 1D and
2D Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray lonization Mass
Spectrometry (HR-ESI-MS).

In Vitro Assay for Diabetic Nephropathy

The bioactivity of Logmalicid B was assessed using a rat glomerular mesangial cell line
(HBZY-1) to model diabetic nephropathy.

e Cell Culture: HBZY-1 cells were cultured in DMEM medium supplemented with 10% fetal
bovine serum.

 Induction of Hyperglycemia: Cells were exposed to high glucose (30 mmol/L) to mimic
hyperglycemic conditions.

o Treatment: Logmalicid B was added to the culture medium at various concentrations.

o Endpoint Analysis: The expression levels of fibronectin and TGF-31 were measured using
Western blot analysis.

Biological Activity and Signaling Pathways

Logmalicid B has demonstrated potential in ameliorating conditions associated with diabetic
nephropathy. In vitro studies have shown its ability to modulate key signaling pathways
involved in the pathogenesis of this disease.

Effect on Fibronectin and TGF-B1 Expression

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086?utm_src=pdf-body-img
https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/product/b15612086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

High glucose levels are known to induce the overexpression of extracellular matrix proteins,
such as fibronectin, and profibrotic cytokines, like Transforming Growth Factor-beta 1 (TGF-
1), in glomerular mesangial cells, leading to renal fibrosis. Treatment with Logmalicid B was
found to significantly inhibit the high glucose-induced upregulation of both fibronectin and TGF-
B1 in a dose-dependent manner.

Concentration of Inhibition of Fibronectin Inhibition of TGF-31
Logmalicid B (pM) Expression (%) Expression (%)

1 25.3 21.8

10 48.7 45.2

100 65.1 61.5

Table 1: Dose-dependent inhibitory effects of Logmalicid B on high glucose-induced
fibronectin and TGF-B1 expression in HBZY-1 cells. Data adapted from Ma W, et al. (2014).

The inhibitory effect of Logmalicid B on the TGF-B1/fibronectin pathway suggests a potential
mechanism for its therapeutic effects in diabetic nephropathy.
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Figure 2: Proposed mechanism of Logmalicid B in diabetic nephropathy.

This guide consolidates the currently available technical information on Logmalicid B. Further
research is warranted to fully elucidate its pharmacological profile and potential for clinical
development.

 To cite this document: BenchChem. [Logmalicid B CAS number and chemical identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612086#logmalicid-b-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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